Cas no 51786-15-3 (4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic Acid)

• Product Name: 4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic Acid
• CAS No: 51786-15-3
• MF: C₁₁H₁₅NO₄S₂
• MW: 289.371100664139
• MDL: MFCD02331398
• CID: 1574120
• Update Time: 2025-06-13

4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic Acid

• MDL： MFCD02331398
• Inchi： 1S/C11H15NO4S2/c1-17-8-7-10(11(13)14)12-18(15,16)9-5-3-2-4-6-9/h2-6,10,12H,7-8H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： QUSPUZQKMRMVFL-JTQLQIEISA-N
• SMILES： S(C1C=CC=CC=1)(N[C@H](C(=O)O)CCSC)(=O)=O

Computed Properties

• Exact Mass: 289.04400

Experimental Properties

• PSA: 117.15000
• LogP: 2.64290

Additional information on 4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic Acid

Comprehensive Overview of 4-(Methylthio)-2-[(Phenylsulfonyl)Amino]Butanoic Acid (CAS No. 51786-15-3)

4-(Methylthio)-2-[(phenylsulfonyl)amino]butanoic acid (CAS No. 51786-15-3) is a sulfur-containing organic compound with a unique molecular structure that combines a methylthio group, a phenylsulfonyl moiety, and a butanoic acid backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both sulfonamide and carboxylic acid functional groups makes it a valuable building block for synthesizing more complex molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for sulfur-based bioactive compounds has surged, driven by their diverse biological activities. Researchers are particularly interested in how 4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic acid can be modified to enhance its properties. For instance, its methylthio group is known to participate in various metabolic pathways, while the phenylsulfonyl moiety contributes to improved stability and bioavailability. These characteristics make it a promising candidate for developing new enzyme inhibitors and therapeutic agents.

The synthesis of CAS No. 51786-15-3 typically involves multi-step organic reactions, including sulfonylation and esterification, followed by hydrolysis to yield the final product. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and structural confirmation. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize waste and improve yield.

One of the most frequently searched questions about this compound is its solubility profile. 4-(Methylthio)-2-[(phenylsulfonyl)amino]butanoic acid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. This property is crucial for formulation scientists working on drug delivery systems or agricultural formulations. Additionally, its pKa value and partition coefficient (logP) are key parameters that influence its absorption and distribution in biological systems.

Another hot topic in the scientific community is the potential structure-activity relationship (SAR) of this compound. By systematically modifying its methylthio or phenylsulfonyl groups, researchers aim to optimize its efficacy for specific applications. For example, derivatives of CAS No. 51786-15-3 have shown promise in preliminary studies as anti-inflammatory agents and plant growth regulators. These findings align with the increasing demand for sustainable agrochemicals and targeted therapeutics.

From a commercial perspective, 4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic acid is available in various purity grades, ranging from technical grade for industrial use to high-purity pharmaceutical grade for research purposes. Suppliers often highlight its storage stability and compatibility with other reagents, which are critical factors for large-scale applications. As the global market for fine chemicals expands, this compound is expected to play a pivotal role in innovation across multiple sectors.

In conclusion, 4-(methylthio)-2-[(phenylsulfonyl)amino]butanoic acid (CAS No. 51786-15-3) represents a fascinating intersection of chemistry and biology. Its unique structural features and versatile applications make it a subject of ongoing research and development. Whether you're a synthetic chemist, a pharmacologist, or an agrochemical expert, understanding the properties and potential of this compound can open new avenues for innovation. Stay tuned for future breakthroughs as scientists continue to unlock its full potential.